Cas no 920749-05-9 (1H-Pyrrole-1-hexanamide, 2,5-dihydro-2,5-dioxo-N-2-propyn-1-yl-)

• Product Name: 1H-Pyrrole-1-hexanamide, 2,5-dihydro-2,5-dioxo-N-2-propyn-1-yl-
• CAS No: 920749-05-9
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 755469
• PubChem ID: 71423929
• Update Time: 2025-10-30

1H-Pyrrole-1-hexanamide, 2,5-dihydro-2,5-dioxo-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-hexanamide, 2,5-dihydro-2,5-dioxo-N-2-propyn-1-yl-
• 6-(2,5-dioxopyrrol-1-yl)-N-prop-2-ynylhexanamide
• 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(prop-2-yn-1-yl)hexanamide
• 920749-05-9
• DTXSID90842734
• SCHEMBL20522204
• EN300-36969871

• Inchi： 1S/C13H16N2O3/c1-2-9-14-11(16)6-4-3-5-10-15-12(17)7-8-13(15)18/h1,7-8H,3-6,9-10H2,(H,14,16)
• InChI Key： BHVQGWVDBLEVRG-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCCCCC(NCC#C)=O)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Additional information on 1H-Pyrrole-1-hexanamide, 2,5-dihydro-2,5-dioxo-N-2-propyn-1-yl-

Comprehensive Overview of 1H-Pyrrole-1-hexanamide, 2,5-dihydro-2,5-dioxo-N-2-propyn-1-yl- (CAS No. 920749-05-9)

The compound 1H-Pyrrole-1-hexanamide, 2,5-dihydro-2,5-dioxo-N-2-propyn-1-yl- (CAS No. 920749-05-9) is a specialized organic molecule with a unique pyrrole-based structure. Its chemical name highlights key functional groups, including the pyrrole ring, hexanamide backbone, and propynyl substituent. This compound has garnered attention in pharmaceutical and material science research due to its potential applications in drug discovery and polymer chemistry. Researchers are particularly interested in its reactivity and bioactivity, which make it a candidate for further exploration in targeted therapies.

In recent years, the demand for heterocyclic compounds like 1H-Pyrrole-1-hexanamide derivatives has surged, driven by their versatility in medicinal chemistry. Searches for "pyrrole-based amides" and "CAS 920749-05-9 applications" have increased significantly, reflecting growing interest in its synthetic pathways and biological properties. The compound’s 2,5-dioxo moiety is particularly noteworthy, as it may contribute to interactions with enzymes or receptors, a topic frequently queried in academic and industrial forums.

From a synthetic perspective, 1H-Pyrrole-1-hexanamide, 2,5-dihydro-2,5-dioxo-N-2-propyn-1-yl- is often discussed in the context of click chemistry and bioconjugation. Its propynyl group enables efficient coupling reactions, making it valuable for labeling and modifying biomolecules. This aligns with current trends in "bioorthogonal chemistry" and "small-molecule probes," which are hot topics in drug development and diagnostics. Laboratories optimizing these processes often seek detailed data on its stability and solubility, underscoring the need for thorough characterization.

Environmental and regulatory considerations also play a role in the compound’s profile. While not classified as hazardous, its handling requires standard laboratory precautions. Queries like "CAS 920749-05-9 safety data" and "pyrrole derivatives storage" indicate user concerns about workplace safety and compliance. Manufacturers and suppliers should provide clear documentation to address these inquiries, ensuring transparency and trust.

In material science, the 2,5-dioxopyrrole unit of this compound has been explored for its potential in conductive polymers and organic electronics. Searches for "pyrrole-based polymers" and "organic semiconductor precursors" highlight its relevance in next-generation technologies. Researchers are investigating its electrochemical properties, which could lead to innovations in flexible electronics or energy storage devices.

To summarize, 1H-Pyrrole-1-hexanamide, 2,5-dihydro-2,5-dioxo-N-2-propyn-1-yl- (CAS No. 920749-05-9) is a multifaceted compound with promising applications across disciplines. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug design, bioconjugation, and advanced materials. As interest grows, so does the need for high-quality data and collaborative studies to unlock its full potential.